molecular formula C18H19NO3 B267150 N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide

N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide

Cat. No. B267150
M. Wt: 297.3 g/mol
InChI Key: SUMMNYQVJXEHNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide, also known as CPP-ACP, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. CPP-ACP is a white crystalline powder that is soluble in water and has a molecular weight of 455.6 g/mol. This compound has been extensively studied for its ability to enhance the remineralization of teeth and prevent tooth decay.

Mechanism of Action

The mechanism of action of N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide is not fully understood. However, it is believed that N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide works by forming complexes with calcium and phosphate ions in saliva, which stabilizes these ions and prevents them from precipitating out of solution. This, in turn, increases the concentration of these ions in the oral environment, promoting the remineralization of enamel and preventing tooth decay.
Biochemical and Physiological Effects:
N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide has been shown to have several biochemical and physiological effects. It has been shown to increase the concentration of calcium and phosphate ions in saliva, promote the remineralization of enamel, and prevent tooth decay. N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide has also been shown to have antibacterial properties, which can help prevent the growth of bacteria that cause tooth decay.

Advantages and Limitations for Lab Experiments

N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yields. It is also soluble in water, which makes it easy to work with. However, N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide has some limitations for lab experiments. It is a relatively new compound, and there is still much that is not understood about its mechanism of action. Additionally, it can be challenging to work with due to its hygroscopic nature.

Future Directions

There are several future directions for research on N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide. One of the most promising areas of research is in the development of new dental products that contain N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide. These products could be used to prevent tooth decay and promote the remineralization of enamel. Additionally, there is potential for N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide to be used in other fields, such as drug delivery and tissue engineering. Further research is needed to fully understand the potential applications of N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide in these fields.

Synthesis Methods

N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide can be synthesized using a variety of methods, including chemical synthesis, enzymatic synthesis, and microbial synthesis. The most common method for synthesizing N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide is by chemical synthesis, which involves the reaction of cyclopropanecarboxylic acid with 2-(2-phenoxyethoxy)aniline in the presence of a catalyst. This method has been optimized to produce high yields of pure N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide.

Scientific Research Applications

N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide has been extensively studied for its potential applications in various fields. One of the most promising applications of N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide is in the field of dentistry. N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide has been shown to enhance the remineralization of teeth and prevent tooth decay. It works by stabilizing calcium and phosphate ions in saliva and increasing their concentration in the oral environment. This, in turn, promotes the remineralization of enamel and prevents the demineralization of teeth.

properties

Product Name

N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide

Molecular Formula

C18H19NO3

Molecular Weight

297.3 g/mol

IUPAC Name

N-[2-(2-phenoxyethoxy)phenyl]cyclopropanecarboxamide

InChI

InChI=1S/C18H19NO3/c20-18(14-10-11-14)19-16-8-4-5-9-17(16)22-13-12-21-15-6-2-1-3-7-15/h1-9,14H,10-13H2,(H,19,20)

InChI Key

SUMMNYQVJXEHNY-UHFFFAOYSA-N

SMILES

C1CC1C(=O)NC2=CC=CC=C2OCCOC3=CC=CC=C3

Canonical SMILES

C1CC1C(=O)NC2=CC=CC=C2OCCOC3=CC=CC=C3

Origin of Product

United States

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